Cas no 593-45-3 (Octadecane)

N-octadecane is a chemical substance with chemical formula c18h38 and molecular weight 254.49 The gas chromatography stationary liquid (the maximum operating temperature is 60 ℃, and the solvent is petroleum ether \ toluene) is used to separate and analyze low-grade hydrocarbons. Gas chromatography analysis standard.

Octadecane structure

Product Name:Octadecane

CAS No:593-45-3

Molecular Formula:C₁₈H₃₈

Molecular Weight:254.4943

MDL:MFCD00009007

CID:38620

PubChem ID:87575814

Octadecane Properties

Names and Identifiers

- Octadecane
- n-Octadecane
- Octadecane [Standard Material for GC]
- n-Octadecane Solution
- n-Octadecaneneat
- n-Octadecan
- Octadecan
- Octadecane [Standard Material]
- Oktadekan
- N102P6HAIU
- RZJRJXONCZWCBN-UHFFFAOYSA-N
- Octadecane, 99%
- Octadecane, 99+%
- Octadecane, analytical standard
- Octadecane, n-
- C18-n-alkane
- C18H38
- KSC273C7B
- NSC4201
- LMFA11000581
- SBB061159
- 6494AF
- Oct
- CH3-[CH2]16-CH3
- +Expand
- MDL： MFCD00009007
- InChIKey： RZJRJXONCZWCBN-UHFFFAOYSA-N
- Inchi： 1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
- SMILES： C([H])([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 254.29700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 15
Heavy Atom Count: 18
Complexity: 112
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 9.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 7.26780
PSA: 0.00000
Refractive Index: 1.4390
Water Partition Coefficient: No rapid reaction with water.
Boiling Point: 317 °C(lit.)
Melting Point: 26-29 °C (lit.)
Vapor Pressure: 1 mmHg ( 119 °C)
Flash Point: Fahrenheit: 330.8 ° f < br / > Celsius: 166 ° C < br / >
Solubility: <0.0001g/l insoluble
Color/Form: Not available
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: Not available
Density: 0.777 g/mL at 25 °C(lit.)

Octadecane Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：dangerous
Storage Condition：room temp
Risk Phrases： 65-66
Signal Word：Warning
TSCA：Yes

Octadecane Customs Data

HS CODE：2901100000
Customs Data：

China Customs Code:
2901100000

Overview:

2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

Summary:

2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Octadecane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003TWR-25g	Octadecane	593-45-3	99%	25g	$5.00	2024-04-22
A2B Chem LLC	AB77931-25g	N-Octadecane	593-45-3	99%	25g	$5.00	2024-04-19
Aaron	AR003U53-25g	Octadecane	593-45-3	99%	25g	$5.00
abcr	AB251538-5 ml	n-Octadecane, 99.5%; .	593-45-3	99.5%	5 ml	€373.90	2024-04-17
Ambeed	A986762-25g	Octadecane	593-45-3	99%	25g	$6.0
eNovation Chemicals LLC	D963407-1000g	Octadecane	593-45-3	98%	1000g	$170
Larodan	05-1800-13-1g	Octadecane	593-45-3	>99%	1g	€23.00	2023-09-19
MedChemExpress	HY-N6600-1g	Octadecane	593-45-3	≥98.0%	1g	￥250	2024-07-20
TargetMol Chemicals	T7996-50 mg	Octadecane	593-45-3	98%	50mg	￥ 150
TRC	O235105-50g	Octadecane	593-45-3		50g	$ 50.00	2022-06-03

Octadecane Synthesis

Synthetic Circuit 1

142-82-5

593-45-3

947295-80-9

629-94-7

629-92-5

629-78-7

544-76-3

112-95-8

96-07-1

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Tin oxide , Titania ; 120 min, 298 K

Reference

: Photocatalytic Activity of SO42-/SnO2-TiO2 Catalysts: Direct Oxidation of n-Heptane to Ester under Mild Conditions

Wang, Bo; Cui, Xue; Ma, Hongzhu; Li, Juan, Energy & Fuels, 2007, 21(6), 3748-3749